
Toxicological Profile of 3-Hydroxy-2-
methoxybenzaldehyde: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Hydroxy-2-

methoxybenzaldehyde

Cat. No.: B043290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological information for 3-
Hydroxy-2-methoxybenzaldehyde. Due to a lack of comprehensive studies on this specific

isomer, data from structurally related compounds, particularly its isomers, have been included

for a comparative and predictive assessment. This practice, known as read-across, is clearly

indicated where applied. This guide is intended for informational purposes and should not be

used as a substitute for a comprehensive safety evaluation.

Introduction
3-Hydroxy-2-methoxybenzaldehyde, a substituted benzaldehyde derivative, is a compound

of interest in various chemical and pharmaceutical research areas. Understanding its

toxicological profile is crucial for ensuring safe handling and for predicting its potential

biological effects in drug development. This technical guide synthesizes the available data on

the toxicity of 3-Hydroxy-2-methoxybenzaldehyde and its isomers to provide a foundational

understanding for researchers and professionals in the field.
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Property Value Source

CAS Number 66495-88-3 [1]

Molecular Formula C8H8O3 [1]

Molecular Weight 152.15 g/mol [1]

Appearance Solid ChemScene LLC

Melting Point 113-115 °C ChemScene LLC

Boiling Point 135 °C at 15 mmHg ChemScene LLC

Toxicological Data
Acute Toxicity
Limited data is available for the acute toxicity of 3-Hydroxy-2-methoxybenzaldehyde. The

primary information is derived from safety data sheets, which indicate potential hazards upon

acute exposure.

Table 1: Acute Toxicity of 3-Hydroxy-2-methoxybenzaldehyde and Isomers
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mg/kg
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swallowed)

[2]

o-Vanillin

(2-
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LD50
Not
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Oral

Not
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swallowed
[3]

Vanillin (4-
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e)

LD50 Rat Oral
3300

mg/kg

Not
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Bio-Rad

Laboratorie

s, Inc.

Vanillin (4-
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LD50 Rabbit Dermal
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mg/kg

Not

classified

Bio-Rad
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Irritation and Sensitization
3-Hydroxy-2-methoxybenzaldehyde is classified as a skin and eye irritant.

Table 2: Irritation Potential of 3-Hydroxy-2-methoxybenzaldehyde
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Endpoint Species Result Classification Source

Skin Irritation Not specified
Causes skin

irritation
Category 2 [1][4]

Eye Irritation Not specified
Causes serious

eye irritation
Category 2A [1][4]

Respiratory

Irritation
Not specified

May cause

respiratory

irritation

Category 3 [1][4]

There is no available data on the skin sensitization potential of 3-Hydroxy-2-
methoxybenzaldehyde.

Repeated Dose Toxicity
No studies on the repeated dose toxicity of 3-Hydroxy-2-methoxybenzaldehyde were

identified. For the related isomer, p-methoxybenzaldehyde, a No Observed Adverse Effect

Level (NOAEL) of 100 mg/kg/day has been established in a 90-day oral gavage study in Wistar

rats[5].

Genotoxicity
There is a lack of publicly available genotoxicity data for 3-Hydroxy-2-methoxybenzaldehyde.

Read-across from the isomer p-methoxybenzaldehyde suggests it is not expected to be

genotoxic[5]. p-Methoxybenzaldehyde was not mutagenic in an Ames test and did not cause

chromosomal aberrations in an in vitro assay with Chinese hamster fibroblasts[5][6].

Carcinogenicity
No carcinogenicity studies for 3-Hydroxy-2-methoxybenzaldehyde were found. The

International Agency for Research on Cancer (IARC) has not classified the related compound

2-Hydroxy-3-methoxybenzaldehyde as a carcinogen[3].

Reproductive and Developmental Toxicity
Information on the reproductive and developmental toxicity of 3-Hydroxy-2-
methoxybenzaldehyde is not available. For the isomer 2-Hydroxybenzaldehyde, a combined
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repeated dose and reproductive/developmental toxicity screening test in rats established a

NOAEL for reproductive toxicity of 160 mg/kg bw/day for males and 40 mg/kg bw/day for

females[7]. The NOAEL for developmental effects was 160 mg/kg bw/day[7].

Experimental Protocols
Detailed experimental protocols for the toxicological studies of 3-Hydroxy-2-
methoxybenzaldehyde are not available in the public domain. The information presented is

largely derived from summary data in safety data sheets and chemical databases. For

structurally related compounds, studies were often conducted following standardized OECD

guidelines. For instance, skin irritation studies are typically performed on rabbits according to

OECD Guideline 404[8], and Ames mutagenicity tests follow OECD Guideline 471.

Mechanistic Insights and Signaling Pathways
No studies describing the specific mechanisms of toxicity or associated signaling pathways for

3-Hydroxy-2-methoxybenzaldehyde were identified. Given its irritant properties, it is plausible

that at high concentrations, it may interact with cellular membranes and proteins, leading to

localized inflammation and cell damage. However, without dedicated mechanistic studies, this

remains speculative.

Visualizations
As no specific signaling pathways or complex experimental workflows for 3-Hydroxy-2-
methoxybenzaldehyde have been described in the available literature, the creation of

corresponding diagrams is not feasible. A generalized workflow for a standard toxicological

assessment is provided below for illustrative purposes.
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General Toxicological Assessment Workflow

In Vitro AssessmentIn Vivo Assessment
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(e.g., Ames Test)
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Dose-Response Assessment
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Exposure Assessment

Test Compound:
3-Hydroxy-2-methoxybenzaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for toxicological assessment of a chemical compound.

Conclusion
The available toxicological data for 3-Hydroxy-2-methoxybenzaldehyde is limited, primarily

indicating that it is harmful if swallowed and causes skin and serious eye irritation, as well as

potential respiratory irritation. There is a significant data gap regarding its potential for repeated

dose toxicity, genotoxicity, carcinogenicity, and reproductive and developmental toxicity. While

read-across from its isomers can provide some preliminary insights, dedicated studies on 3-
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Hydroxy-2-methoxybenzaldehyde are necessary for a thorough risk assessment.

Researchers and drug development professionals should handle this compound with

appropriate caution, utilizing personal protective equipment to minimize exposure, and consider

its irritant properties in any experimental design. Further investigation into its toxicological

profile is warranted to fully understand its safety and biological implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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